N-(5-bromothiophen-2-yl)acetamide
Overview
Description
“N-(5-bromothiophen-2-yl)acetamide” is a chemical compound with the molecular formula C6H6BrNOS . It has a molecular weight of 220.09 g/mol . The compound is white to yellow in solid form .
Molecular Structure Analysis
The molecular structure of “N-(5-bromothiophen-2-yl)acetamide” consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring is substituted at the 5-position with a bromine atom and at the 2-position with an acetamide group .Physical And Chemical Properties Analysis
“N-(5-bromothiophen-2-yl)acetamide” has a molecular weight of 220.09 g/mol . It has a topological polar surface area of 57.3 Ų and a complexity of 142 . The compound is white to yellow in solid form .Scientific Research Applications
It’s worth noting that compounds like this are often used in the field of organic chemistry for the synthesis of more complex molecules. They can also be used in pharmaceutical research for the development of new drugs. The methods of application usually involve various chemical reactions under controlled conditions, and the outcomes can vary widely depending on the specific reactions and conditions used.
- This compound can be used as a building block in organic synthesis . It can be involved in various chemical reactions to form more complex molecules. The specific reactions and conditions would depend on the desired end product .
- Compounds like this can be used in the development of new drugs . The specific applications would depend on the properties of the compound and the target disease or condition .
- A study has shown that 5-Aryl thiophenes bearing sulphonylacetamide moieties, which can be synthesized from compounds like N-(5-bromothiophen-2-yl)acetamide, have shown promising urease inhibition and antimicrobial activities . The study involved density functional theory (DFT) studies, and the compounds were evaluated for their antibacterial activity against various bacterial strains .
Organic Synthesis
Pharmaceutical Research
Urease Inhibition and Antimicrobial Activities
Synthesis of Derivatives
Safety And Hazards
properties
IUPAC Name |
N-(5-bromothiophen-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNOS/c1-4(9)8-6-3-2-5(7)10-6/h2-3H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVIZHRDMDNJNMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(S1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10399871 |
Source
|
| Record name | N-(5-bromothiophen-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10399871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-bromothiophen-2-yl)acetamide | |
CAS RN |
68236-26-0 |
Source
|
| Record name | N-(5-bromothiophen-2-yl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10399871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl N-[(propylcarbamoyl)methyl]carbamate](/img/structure/B1334494.png)
